Cas no 79124-75-7 (3-(4-Methylphenoxy)benzaldehyde)

3-(4-Methylphenoxy)benzaldehyde is a versatile aromatic aldehyde used as an intermediate in organic synthesis and pharmaceutical applications. Its structure, featuring a methylphenoxy substituent, enhances reactivity in condensation and coupling reactions, making it valuable for producing fine chemicals and specialty compounds. The compound exhibits good thermal stability and solubility in common organic solvents, facilitating its use in multi-step synthetic processes. It is particularly useful in the preparation of liquid crystals, agrochemicals, and bioactive molecules due to its electron-rich aromatic system. High purity grades ensure consistent performance in research and industrial applications. Proper handling under standard laboratory conditions is recommended due to its aldehyde functionality.
3-(4-Methylphenoxy)benzaldehyde structure
79124-75-7 structure
Product Name:3-(4-Methylphenoxy)benzaldehyde
CAS No:79124-75-7
MF:C14H12O2
MW:212.243884086609
CID:821616
PubChem ID:24851690
Update Time:2025-10-07

3-(4-Methylphenoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Methylphenoxy)benzaldehyde
    • EINECS 279-068-0
    • Benzaldehyde, 3-(4-methylphenoxy)-
    • 3-(4-methylphenoxy)-benzaldehyde
    • AKOS009156894
    • m-(p-Methylphenoxy)benzaldehyde
    • 3-(p-Methylphenoxy)benzaldehyde
    • DTXSID401000273
    • 3-(p-Tolyloxy)benzaldehyde
    • NS00061475
    • 3-(4-Methylphenoxy)benzaldehyde, 97%
    • 79124-75-7
    • FT-0641708
    • 3-p-tolyloxy-benzaldehyde
    • A839590
    • SCHEMBL1071646
    • 3-(4-Methylphenoxy)benzaldehyde (ACI)
    • 3-p-Tolyloxybenzaldehyde
    • DB-021670
    • MDL: MFCD00003360
    • Inchi: 1S/C14H12O2/c1-11-5-7-13(8-6-11)16-14-4-2-3-12(9-14)10-15/h2-10H,1H3
    • InChI Key: ASKLCRGXIJGVOY-UHFFFAOYSA-N
    • SMILES: O=CC1C=C(OC2C=CC(C)=CC=2)C=CC=1

Computed Properties

  • Exact Mass: 212.08400
  • Monoisotopic Mass: 212.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 1.102 g/mL at 25 °C(lit.)
  • Boiling Point: 140 °C/2 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:>235.4°F
    Degrees Celsius:>113°C
  • Refractive Index: n20/D 1.59(lit.)
  • PSA: 26.30000
  • LogP: 3.59980

3-(4-Methylphenoxy)benzaldehyde Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

3-(4-Methylphenoxy)benzaldehyde Customs Data

  • HS CODE:2912499000
  • Customs Data:

    China Customs Code:

    2912499000

    Overview:

    2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

3-(4-Methylphenoxy)benzaldehyde Pricemore >>

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3-(4-Methylphenoxy)benzaldehyde Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Quinoline ,  Pyridine ,  Potassium carbonate ,  Copper oxide (CuO) ;  24 h, 170 °C
Reference
Design, synthesis, and biological activity of potent and orally available G protein-coupled receptor 40 agonists
Sasaki, Shinobu; Kitamura, Shuji; Negoro, Nobuyuki; Suzuki, Masami; Tsujihata, Yoshiyuki; et al, Journal of Medicinal Chemistry, 2011, 54(5), 1365-1378

Production Method 2

Reaction Conditions
1.1 Reagents: Cesium carbonate ,  Oxygen Catalysts: Dimethylglycine hydrochloride ,  Cuprous iodide Solvents: 1,4-Dioxane ;  24 h, 90 °C; 90 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  rt
1.3 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  2 - 7 h, rt
Reference
Structure-aided optimization of non-nucleoside M. tuberculosis thymidylate kinase inhibitors
Song, Lijun; Merceron, Romain; Hulpia, Fabian; Lucia, Ainhoa; Gracia, Begona; et al, European Journal of Medicinal Chemistry, 2021, 225,

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Cuprous iodide Solvents: Pyridine ;  37.5 h, rt → 120 °C
Reference
Probing the Hydrophobic Binding Pocket of G-Protein-Coupled Lysophosphatidylserine Receptor GPR34/LPS1 by Docking-Aided Structure-Activity Analysis
Sayama, Misa; Inoue, Asuka; Nakamura, Sho; Jung, Sejin; Ikubo, Masaya; et al, Journal of Medicinal Chemistry, 2017, 60(14), 6384-6399

Production Method 4

Reaction Conditions
1.1 Catalysts: Cupric acetate
Reference
Cinnamonitrile Adjuvants Restore Susceptibility to β-Lactams against Methicillin-Resistant Staphylococcus aureus
Speri, Enrico ; Kim, Choon ; De Benedetti, Stefania; Qian, Yuanyuan; Lastochkin, Elena; et al, ACS Medicinal Chemistry Letters, 2019, 10(8), 1148-1153

3-(4-Methylphenoxy)benzaldehyde Raw materials

3-(4-Methylphenoxy)benzaldehyde Preparation Products

Additional information on 3-(4-Methylphenoxy)benzaldehyde

Comprehensive Overview of 3-(4-Methylphenoxy)benzaldehyde (CAS No. 79124-75-7): Properties, Applications, and Industry Insights

3-(4-Methylphenoxy)benzaldehyde (CAS No. 79124-75-7) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and fragrance industries. This aromatic aldehyde, characterized by its 4-methylphenoxy substituent, has garnered significant attention due to its role as a key intermediate in synthesizing high-value derivatives. Its molecular structure, C14H12O2, combines a benzaldehyde core with a methylphenoxy group, offering unique reactivity for cross-coupling reactions and electrophilic substitutions.

In recent years, the demand for 3-(4-Methylphenoxy)benzaldehyde has surged, driven by its utility in green chemistry and sustainable synthesis. Researchers emphasize its potential in catalysis and biodegradable material production, aligning with global trends toward eco-friendly industrial processes. A 2023 study highlighted its efficacy as a precursor for non-toxic UV stabilizers, addressing consumer concerns about synthetic additives in cosmetics and packaging.

The compound’s physicochemical properties—including a melting point of 45–48°C and solubility in organic solvents like ethanol and DMSO—make it ideal for lab-scale optimization and industrial-scale production. Analytical techniques such as HPLC and GC-MS are routinely employed to ensure purity, which typically exceeds 98% for commercial grades. These attributes position 79124-75-7 as a critical component in high-precision organic synthesis.

From an SEO perspective, users frequently search for "3-(4-Methylphenoxy)benzaldehyde supplier," "CAS 79124-75-7 price," and "synthesis of methylphenoxy benzaldehyde derivatives." These queries reflect market interest in cost-effective sourcing and application-specific modifications. Notably, forums discuss its compatibility with microwave-assisted reactions, a hotspot for reducing energy consumption in chemical manufacturing.

Innovations in flow chemistry have further expanded the utility of 3-(4-Methylphenoxy)benzaldehyde, enabling continuous production with minimized waste. A 2024 patent disclosed its use in photoactive polymers for solar cells, tapping into the renewable energy boom. Such advancements underscore its relevance in cutting-edge material science, while regulatory compliance (e.g., REACH, FDA) ensures its safe adoption across sectors.

To address common user questions: "Is 3-(4-Methylphenoxy)benzaldehyde biodegradable?"—studies confirm partial degradation under aerobic conditions, though formulation adjustments may enhance this. Another trending query, "Alternative to 79124-75-7 in fragrances," highlights niche substitutes like vanillin derivatives, though none match its thermal stability in perfumery applications.

In conclusion, 3-(4-Methylphenoxy)benzaldehyde (CAS No. 79124-75-7) remains indispensable in modern chemistry, bridging gaps between traditional synthesis and emerging technologies. Its adaptability to green metrics and alignment with circular economy principles ensure long-term industrial viability, making it a compound of enduring scientific and commercial interest.

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